Cas no 58101-52-3 (Cyclododecanecarboxylic acid, anhydride)

• Product Name: Cyclododecanecarboxylic acid, anhydride
• CAS No: 58101-52-3
• MF: C₂₆H₄₆O₃
• MW: 406.641648769379
• CID: 343109
• PubChem ID: 13419807
• Update Time: 2025-04-19

Cyclododecanecarboxylic acid, anhydride Chemical and Physical Properties

Names and Identifiers

• Cyclododecanecarboxylic acid, anhydride
• cyclododecanecarbonyl cyclododecanecarboxylate
• DTXSID70540261
• Cyclododecanecarboxylic anhydride
• 58101-52-3
• SCHEMBL11862575

• Inchi： 1S/C26H46O3/c27-25(23-19-15-11-7-3-1-4-8-12-16-20-23)29-26(28)24-21-17-13-9-5-2-6-10-14-18-22-24/h23-24H,1-22H2
• InChI Key： OGSWUAFJRDMIEM-UHFFFAOYSA-N
• SMILES： O(C(C1CCCCCCCCCCC1)=O)C(C1CCCCCCCCCCC1)=O

Computed Properties

• Exact Mass: 406.34488
• Monoisotopic Mass: 406.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37